Cas no 50595-37-4 (1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-)

• Product Name: 1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-
• CAS No: 50595-37-4
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 1567726
• PubChem ID: 12206082
• Update Time: 2025-04-21

1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-
• 4-methyl-2-(5-nitrofuran-2-yl)-1,3-dioxolane
• DTXSID50480419
• SCHEMBL11775301
• 50595-37-4

• Inchi： 1S/C8H9NO5/c1-5-4-12-8(13-5)6-2-3-7(14-6)9(10)11/h2-3,5,8H,4H2,1H3
• InChI Key： SKUCFRFZPMVOHX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C([N+](=O)[O-])O2)OCC1C

Computed Properties

• Exact Mass: 199.04807
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 74.74